![molecular formula C40H65N9O26P2 B1246756 UDP-N-acetyl-alpha-D-muramoyl-L-alanyl-gamma-D-glutamyl-L-lysyl-D-alanyl-D-alanine](/img/structure/B1246756.png)
UDP-N-acetyl-alpha-D-muramoyl-L-alanyl-gamma-D-glutamyl-L-lysyl-D-alanyl-D-alanine
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Overview
Description
UDP-N-acetyl-alpha-D-muramoyl-L-alanyl-gamma-D-glutamyl-L-lysyl-D-alanyl-D-alanine is uDP-N-acetylmuramoyl-L-alanyl-gamma-D-glutamyl-L-lysyl-D-alanyl-D-alaninate(3-) in which the anomeric centre of the pyranose fragment has alpha-configuration. It is a conjugate acid of an UDP-N-acetyl-alpha-D-muramoyl-L-alanyl-gamma-D-glutamyl-L-lysyl-D-alanyl-D-alaninate(3-).
Scientific Research Applications
Understanding Enzymatic Mechanisms
UDP-N-acetyl-alpha-D-muramoyl-L-alanyl-gamma-D-glutamyl-L-lysyl-D-alanyl-D-alanine plays a key role in the biosynthesis of bacterial cell-wall peptidoglycan. Research has focused on the enzymatic mechanisms involved in its synthesis. For example, the crystal structure of Escherichia coli UDP-N-acetylmuramoyl-l-alanyl-d-glutamate:meso-diaminopimelate ligase highlights the enzyme's role in adding meso-diaminopimelic acid to its nucleotide precursor, revealing insights into its binding site and enzymatic process (Gordon et al., 2001).
Drug Target Discovery
The unique structure and function of enzymes involved in the biosynthesis pathway of this compound make them potential targets for antibacterial drugs. For instance, a study on UDP-N-acetylmuramoyl-L-alanyl-d-glutamate-2,6-diaminopimelate ligase (MurE) from Acinetobacter baumannii identified this enzyme as crucial for microorganisms but non-homologous to mammals, suggesting its potential as an antibacterial drug target (Amera et al., 2019).
Enzyme Kinetics and Substrate Specificity
Research has also delved into the kinetic properties and substrate specificity of enzymes like MurD and MurC, which are involved in the synthesis of this compound. Such studies are crucial for understanding the biochemical pathways and potential inhibition mechanisms for drug development (El-Sherbeini et al., 1998).
Structural Biology and Crystallography
Crystallographic analysis of enzymes like MurD ligase has been instrumental in understanding the formation of intermediates in the biosynthesis of this compound. These studies contribute significantly to the field of structural biology and provide a foundation for the design of novel inhibitors targeting bacterial cell wall synthesis (Perdih et al., 2009).
Properties
Molecular Formula |
C40H65N9O26P2 |
---|---|
Molecular Weight |
1149.9 g/mol |
IUPAC Name |
(2R)-2-[[(2S)-2-[[(2R)-2-[(2R,3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoyl]amino]-5-[[(2S)-6-amino-1-[[(2R)-1-[[(1R)-1-carboxyethyl]amino]-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C40H65N9O26P2/c1-16(32(57)44-18(3)37(61)62)43-35(60)21(8-6-7-12-41)46-25(52)10-9-22(38(63)64)47-33(58)17(2)42-34(59)19(4)71-31-27(45-20(5)51)39(73-23(14-50)29(31)55)74-77(68,69)75-76(66,67)70-15-24-28(54)30(56)36(72-24)49-13-11-26(53)48-40(49)65/h11,13,16-19,21-24,27-31,36,39,50,54-56H,6-10,12,14-15,41H2,1-5H3,(H,42,59)(H,43,60)(H,44,57)(H,45,51)(H,46,52)(H,47,58)(H,61,62)(H,63,64)(H,66,67)(H,68,69)(H,48,53,65)/t16-,17+,18-,19-,21+,22-,23-,24-,27-,28-,29-,30-,31-,36-,39-/m1/s1 |
InChI Key |
PFMVORMCVGOQKR-XNCOKRRHSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@H](CCC(=O)N[C@@H](CCCCN)C(=O)N[C@H](C)C(=O)N[C@H](C)C(=O)O)C(=O)O)NC(=O)[C@@H](C)O[C@@H]1[C@H]([C@H](O[C@@H]([C@H]1O)CO)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)NC(=O)C |
Canonical SMILES |
CC(C(=O)NC(CCC(=O)NC(CCCCN)C(=O)NC(C)C(=O)NC(C)C(=O)O)C(=O)O)NC(=O)C(C)OC1C(C(OC(C1O)CO)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)NC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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